Cas no 904814-96-6 (N-(4-acetamidophenyl)-5-methyl-1-4-(propan-2-yl)phenyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-(4-acetamidophenyl)-5-methyl-1-4-(propan-2-yl)phenyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 904814-96-6
• MF: C₂₁H₂₃N₅O₂
• MW: 377.439624071121
• CID: 5426075
• PubChem ID: 9152068
• Update Time: 2025-05-19

N-(4-acetamidophenyl)-5-methyl-1-4-(propan-2-yl)phenyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• VU0609260-1
• N-(4-acetamidophenyl)-5-methyl-1-[4-(propan-2-yl)phenyl]-1H-1,2,3-triazole-4-carboxamide
• STL017798
• F3296-0143
• N-(4-acetamidophenyl)-1-(4-isopropylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• 904814-96-6
• AKOS002319503
• N-[4-(acetylamino)phenyl]-5-methyl-1-[4-(propan-2-yl)phenyl]-1H-1,2,3-triazole-4-carboxamide
• N-[4-(Acetylamino)phenyl]-5-methyl-1-[4-(1-methylethyl)phenyl]-1H-1,2,3-triazole-4-carboxamide
• N-(4-acetamidophenyl)-5-methyl-1-4-(propan-2-yl)phenyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C21H23N5O2/c1-13(2)16-5-11-19(12-6-16)26-14(3)20(24-25-26)21(28)23-18-9-7-17(8-10-18)22-15(4)27/h5-13H,1-4H3,(H,22,27)(H,23,28)
• InChI Key： ZKQRPHKFOZFMRR-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C(C)C)C=C2)C(C)=C(C(NC2=CC=C(NC(C)=O)C=C2)=O)N=N1

Computed Properties

• Exact Mass: 377.18517499g/mol
• Monoisotopic Mass: 377.18517499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 88.9Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.45±0.70(Predicted)

Additional information on N-(4-acetamidophenyl)-5-methyl-1-4-(propan-2-yl)phenyl-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of N-(4-acetamidophenyl)-5-methyl-1-4-(propan-2-yl)phenyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 904814-96-6)

N-(4-acetamidophenyl)-5-methyl-1-4-(propan-2-yl)phenyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 904814-96-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its triazole and acetamidophenyl functional groups, exhibits unique chemical properties that make it valuable for various applications. Researchers and industry professionals frequently search for this compound due to its potential in drug discovery and development, particularly in targeting specific biological pathways.

The molecular structure of N-(4-acetamidophenyl)-5-methyl-1-4-(propan-2-yl)phenyl-1H-1,2,3-triazole-4-carboxamide includes a 1,2,3-triazole core, which is known for its stability and versatility in medicinal chemistry. The presence of the acetamidophenyl moiety enhances its binding affinity to certain biological targets, making it a candidate for further investigation in therapeutic applications. Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of such compounds in accelerating the identification of novel drug candidates.

One of the key areas of interest for CAS No. 904814-96-6 is its potential role in anti-inflammatory and anticancer research. The triazole ring is a common pharmacophore in many FDA-approved drugs, and modifications to its structure, as seen in this compound, can lead to enhanced efficacy and reduced side effects. Scientists are particularly interested in how the propan-2-yl and methyl groups influence the compound's pharmacokinetics and pharmacodynamics.

In addition to its pharmaceutical applications, N-(4-acetamidophenyl)-5-methyl-1-4-(propan-2-yl)phenyl-1H-1,2,3-triazole-4-carboxamide is also studied for its potential use in material science. The compound's ability to form stable complexes with metals and other organic molecules makes it a candidate for developing advanced materials with specific optical or electronic properties. This aligns with the growing demand for smart materials and nanotechnology in various industries.

The synthesis of CAS No. 904814-96-6 involves multi-step organic reactions, including click chemistry techniques, which are widely used in modern synthetic chemistry. The compound's purity and yield are critical factors for researchers, and advancements in green chemistry have led to more sustainable methods for its production. These developments are particularly relevant given the increasing focus on environmentally friendly and cost-effective synthetic processes.

Market dynamics for N-(4-acetamidophenyl)-5-methyl-1-4-(propan-2-yl)phenyl-1H-1,2,3-triazole-4-carboxamide reflect its niche but growing demand. Pharmaceutical companies and research institutions are the primary consumers, driven by the need for innovative compounds in drug development pipelines. The compound's unique structure and potential applications ensure its relevance in the competitive landscape of specialty chemicals.

For researchers looking to explore CAS No. 904814-96-6 further, it is essential to consider its solubility, stability, and compatibility with other reagents. These properties are often queried in scientific databases and chemical forums, indicating the compound's practical challenges and opportunities. Collaborative efforts between chemists, biologists, and material scientists are likely to unlock new uses for this versatile molecule.

In summary, N-(4-acetamidophenyl)-5-methyl-1-4-(propan-2-yl)phenyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 904814-96-6) represents a promising area of research with applications spanning pharmaceuticals, material science, and beyond. Its unique chemical profile and alignment with current scientific trends make it a compound worth watching in the coming years.